Cas no 1256094-30-0 (6-methanesulfonyl-2-(pyridin-2-yl)-1H-1,3-benzodiazole)

• Product Name: 6-methanesulfonyl-2-(pyridin-2-yl)-1H-1,3-benzodiazole
• CAS No: 1256094-30-0
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• CID: 4582463
• PubChem ID: 49804931
• Update Time: 2025-05-20

6-methanesulfonyl-2-(pyridin-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-methanesulfonyl-2-(pyridin-2-yl)-1H-1,3-benzodiazole
• 1H-Benzimidazole, 6-(methylsulfonyl)-2-(2-pyridinyl)-

• Inchi： 1S/C13H11N3O2S/c1-19(17,18)9-5-6-10-12(8-9)16-13(15-10)11-4-2-3-7-14-11/h2-8H,1H3,(H,15,16)
• InChI Key： VZAAGGBNTMRUDW-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)NC2=CC(S(C)(=O)=O)=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-methanesulfonyl-2-(pyridin-2-yl)-1H-1,3-benzodiazole

6-Methanesulfonyl-2-(Pyridin-2-Yl)-1H-1,3-Benzodiazole: A Comprehensive Overview

The compound 6-methanesulfonyl-2-(pyridin-2-yl)-1H-1,3-benzodiazole (CAS No. 1256094-30-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzodiazoles, which are well-known for their unique electronic properties and structural versatility. The presence of the methanesulfonyl group and the pyridin-2-yl substituent introduces additional functional groups that enhance its reactivity and applicability in advanced chemical systems.

Recent studies have highlighted the importance of benzodiazole derivatives in the development of novel materials for optoelectronic applications. The incorporation of the methanesulfonyl group into the benzodiazole framework has been shown to significantly alter the electronic properties of the molecule, making it a promising candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have demonstrated that the methanesulfonyl group acts as an electron-withdrawing substituent, which enhances the conjugation within the molecule and improves its ability to absorb and emit light efficiently.

In addition to its electronic properties, 6-methanesulfonyl-2-(pyridin-2-yl)-1H-1,3-benzodiazole has also been investigated for its potential in medicinal chemistry. The pyridin-2-yl substituent is known to exhibit strong π-interactions, which can enhance the binding affinity of the molecule to various biological targets. Recent computational studies have suggested that this compound may serve as a lead molecule for the development of new drugs targeting specific protein kinases involved in cancer progression.

The synthesis of 6-methanesulfonyl-2-(pyridin-2-yl)-1H-1,3-benzodiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodiazole core through a condensation reaction followed by selective substitution reactions to introduce the methanesulfonyl and pyridin-2-yl groups. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

One of the most exciting developments involving this compound is its application in advanced sensor technologies. The unique combination of electron-withdrawing groups in 6-methanesulfonyl-2-(pyridin-2-yl)-1H-1,3-benzodiazole allows it to act as a highly sensitive detector for various environmental pollutants. Researchers have successfully integrated this compound into polymer-based sensors that can detect trace amounts of toxic gases such as nitrogen dioxide and sulfur dioxide with high accuracy.

In conclusion, 6-methanesulfonyl-2-(pyridin-2-yl)-1H-1,3-benzodiazole (CAS No. 1256094